N-(4-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
Overview
Description
N-(4-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a useful research compound. Its molecular formula is C16H15NO3 and its molecular weight is 269.29g/mol. The purity is usually 95%.
The exact mass of the compound N-(4-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 13.3 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(4-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
304888-46-8 |
|---|---|
Product Name |
N-(4-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
Molecular Formula |
C16H15NO3 |
Molecular Weight |
269.29g/mol |
IUPAC Name |
N-(4-methylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide |
InChI |
InChI=1S/C16H15NO3/c1-11-6-8-12(9-7-11)17-16(18)15-10-19-13-4-2-3-5-14(13)20-15/h2-9,15H,10H2,1H3,(H,17,18) |
InChI Key |
UBLZDAHYGWDBHC-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)NC(=O)C2COC3=CC=CC=C3O2 |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2COC3=CC=CC=C3O2 |
solubility |
13.3 [ug/mL] |
Origin of Product |
United States |
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